Cas no 155015-71-7 (Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI))
![Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI) structure](https://www.kuujia.com/scimg/cas/155015-71-7x500.png)
155015-71-7 structure
Product name:Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI)
Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI)
- 2-[[2-[bis(carboxymethyl)amino]-3-[4-[5-(2,5-dioxopyrrol-1-yl)pentylamino]phenyl]propyl]-(carboxymethyl)amino]acetic acid
- Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]...
- Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxym
- 1-[4-(5-Maleimidopentyl)-amidobenzyl]-ethylenediamine-N,N,N'N'-tetraacetic
- 2,2',2'',2'''-{[3-(4-{[5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)pentyl]amino}phenyl)propane-1,2-diyl]dinitrilo}tetraacetic acid
- 1-(4-(5-maleimidopentyl)aminobenzyl)ethylenediaminetetraacetic acid
- 1-[4-(5-Maleimidopentyl)-amidobenzyl]-ethylenediamine-N,N,N''N''-tetraacetic
- Emcs-Bz-EDTA
- 155015-71-7
- DTXSID70935118
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- Inchi: InChI=1S/C26H34N4O10/c31-21-8-9-22(32)30(21)11-3-1-2-10-27-19-6-4-18(5-7-19)12-20(29(16-25(37)38)17-26(39)40)13-28(14-23(33)34)15-24(35)36/h4-9,20,27H,1-3,10-17H2,(H,33,34)(H,35,36)(H,37,38)(H,39,40)
- InChI Key: AWYSNGNHQFFZEX-UHFFFAOYSA-N
- SMILES: OC(CN(CC(N(CC(=O)O)CC(=O)O)CC1C=CC(NCCCCCN2C(=O)C=CC2=O)=CC=1)CC(=O)O)=O
Computed Properties
- Exact Mass: 562.22762
- Monoisotopic Mass: 562.227
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 40
- Rotatable Bond Count: 20
- Complexity: 898
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 205Ų
Experimental Properties
- Density: 1.435
- Boiling Point: 882.9°Cat760mmHg
- Flash Point: 487.8°C
- Refractive Index: 1.628
- PSA: 205.09
Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI) Related Literature
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
155015-71-7 (Glycine,N,N'-[1-[[4-[[6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl]amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)-(9CI)) Related Products
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